Cas no 16205-98-4 (3-Oxocyclohexanecarboxylic acid)

• Product Name: 3-Oxocyclohexanecarboxylic acid
• CAS No: 16205-98-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD01320172
• CID: 121485
• Update Time: 2025-05-25

3-Oxocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxocyclohexanecarboxylic acid
• 3-Oxo-1-cyclohexanecarboxylic acid
• Cyclohexanecarboxylicacid, 3-oxo-
• 1-Carboxy-3-oxocyclohexane
• 3-Oxo-cyclohexancarbonsaeure
• 3-Oxocyclohexane-1-carboxylic acid
• 3-oxo-cyclohexanecarboxylic acid
• cyclohexanone-3-carboxylic acid
• 3-Ketocyclohexyl carboxylate
• Cyclohexanecarboxylic acid, 3-oxo-
• (1S)-3-Oxocyclohexane-1-carboxylic acid
• zlchem 1211
• 3-OxocyclohexanecarboxylicAcid
• 3-ketocyclohexanecarboxlic acid
• 3-oxocyclohexane carboxylic acid
• ZLD0680
• WATQNARHYZXAGY-UHFFFA
• 3-OXO-1-CYCLOHEXANECARBOXYLIC ACID 96

• MDL： MFCD01320172
• Inchi： 1S/C7H10O3/c8-6-3-1-2-5(4-6)7(9)10/h5H,1-4H2,(H,9,10)
• InChI Key： WATQNARHYZXAGY-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 142.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 182-183 ºC
• Boiling Point: 309.7℃ at 760 mmHg
• Solubility: Dissolution (48 g/l) (25 º C),
• PSA: 54.37000
• LogP: 0.83030
• Solubility: Not determined

3-Oxocyclohexanecarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Oxocyclohexanecarboxylic acid

3-Oxocyclohexanecarboxylic Acid: A Comprehensive Overview

3-Oxocyclohexanecarboxylic acid, identified by the CAS number 16205-98-4, is a compound of significant interest in both academic and industrial research. This compound, also referred to as cyclohexanone carboxylic acid, belongs to the class of cyclic ketones and is characterized by its unique structural features. The molecule consists of a six-membered cyclohexane ring with a ketone group at the 3-position and a carboxylic acid group attached to the same carbon atom. This arrangement imparts distinctive chemical properties, making it a valuable compound in various applications.

The synthesis of 3-oxocyclohexanecarboxylic acid has been extensively studied, with researchers exploring both traditional and innovative methods to optimize its production. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing costs and environmental impact. For instance, studies have demonstrated the use of transition metal catalysts to facilitate the oxidation of cyclohexanol derivatives, leading to high yields of the target compound. These developments underscore the importance of sustainable chemistry in modern research.

In terms of chemical properties, 3-oxocyclohexanecarboxylic acid exhibits notable reactivity due to the presence of both ketone and carboxylic acid functionalities. The ketone group makes it susceptible to nucleophilic attacks, while the carboxylic acid group imparts acidity and enables participation in various condensation reactions. These properties have been leveraged in the development of novel materials, such as polyesters and other biodegradable polymers. Recent research highlights its potential as a building block for eco-friendly materials, addressing growing concerns over plastic pollution.

The biological activity of 3-oxocyclohexanecarboxylic acid has also garnered attention, particularly in pharmacological studies. Preclinical experiments have revealed its potential as an anti-inflammatory agent, with studies showing significant reduction in inflammatory markers in animal models. Furthermore, investigations into its role as a precursor for bioactive molecules have opened new avenues for drug discovery. Researchers are exploring its ability to modulate cellular pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In the realm of analytical chemistry, 3-oxocyclohexanecarboxylic acid serves as a benchmark compound for testing chromatographic separation techniques. Its structural complexity makes it an ideal candidate for evaluating the performance of high-performance liquid chromatography (HPLC) systems. Recent advancements in mass spectrometry have further enhanced the accuracy of detecting and quantifying this compound in complex matrices.

The environmental impact of 3-oxocyclohexanecarboxylic acid has also been a topic of interest. Studies assessing its biodegradability under various conditions suggest that it is readily metabolized by microorganisms, making it less persistent in natural ecosystems compared to other synthetic compounds. This characteristic aligns with global efforts to promote green chemistry practices and reduce environmental footprint.

In conclusion, 3-oxocyclohexanecarboxylic acid, with its unique chemical structure and versatile properties, continues to be a focal point in diverse research domains. From material science to pharmacology, recent breakthroughs highlight its potential for innovative applications. As research progresses, further insights into its synthesis, reactivity, and biological effects will undoubtedly contribute to advancing both scientific knowledge and industrial practices.